(1S,2S,4S,5S,7R,8S,9R,10S,16R,28E,33S,34S,36R,37R)-4,9,10,33-tetrahydroxy-1,8,13,28-tetramethyl-11,17,21,26,31-pentaoxadecacyclo[17.17.3.14,8.02,16.05,7.010,14.016,39.033,37.034,36.015,40]tetraconta-13,15(40),19(39),28-tetraene-12,18,22,25,30-pentone

• Molecular Formula: C39H42O14
• Molecular Weight: 734.7 g/mol
• IUPAC Name: (1S,2S,4S,5S,7R,8S,9R,10S,16R,28E,33S,34S,36R,37R)-4,9,10,33-tetrahydroxy-1,8,13,28-tetramethyl-11,17,21,26,31-pentaoxadecacyclo[17.17.3.14,8.02,16.05,7.010,14.016,39.033,37.034,36.015,40]tetraconta-13,15(40),19(39),28-tetraene-12,18,22,25,30-pentone
• InChI: InChI=1S/C39H42O14/c1-15-7-27(42)51-14-37(47)22-8-19(22)34(3)23(37)10-18-17(13-50-26(41)6-5-25(40)49-12-15)32(44)52-38(18)24(34)11-36(46)21-9-20(21)35(4)30(36)29(38)28-16(2)31(43)53-39(28,48)33(35)45/h7,19-24,33,45-48H,5-6,8-14H2,1-4H3/b15-7+/t19-,20-,21+,22+,23-,24+,33-,34+,35+,36+,37+,38+,39+/m1/s1
• InChI Key: SHDVXCYXBYXGAR-BQPKVCGRSA-N
• Isomeric SMILES: C/C/1=C\C(=O)OC[C@@]2([C@H]3C[C@H]3[C@]4([C@H]2CC5=C(COC(=O)CCC(=O)OC1)C(=O)O[C@]56[C@H]4C[C@@]7([C@H]8C[C@H]8[C@]9(C7=C6C1=C(C(=O)O[C@@]1([C@@H]9O)O)C)C)O)C)O
• SMILES: CC1=CC(=O)OCC2(C3CC3C4(C2CC5=C(COC(=O)CCC(=O)OC1)C(=O)OC56C4CC7(C8CC8C9(C7=C6C1=C(C(=O)OC1(C9O)O)C)C)O)C)O
• synonyms: chloramultilide B

Description

(1S,2S,4S,5S,7R,8S,9R,10S,16R,28E,33S,34S,36R,37R)-4,9,10,33-tetrahydroxy-1,8,13,28-tetramethyl-11,17,21,26,31-pentaoxadecacyclo[17.17.3.14,8.02,16.05,7.010,14.016,39.033,37.034,36.015,40]tetraconta-13,15(40),19(39),28-tetraene-12,18,22,25,30-pentone is a natural product found in Chloranthus spicatus with data available.

Scientific Research Applications

En Route to 7,7,8,8‐Tetraethynyl‐p‐quinodimethane

Research led by Hopf et al. (2002) in the "European Journal of Organic Chemistry" focused on the preparation of 1,1-diethynylethylene derivatives and their subsequent transformations. This study highlights the complexity of synthesizing and modifying intricate organic structures, demonstrating the type of intricate chemistry that the compound might be involved in (Hopf, Kämpen, Bubenitschek, & Jones, 2002).

Asymmetric Synthesis of Complicated Bicyclic and Tricyclic Polypropanoates

Marchionni and Vogel (2001) in "Helvetica Chimica Acta" explored asymmetric synthesis methods for creating long-chain and polycyclic polypropanoate fragments. This research is relevant because it shows how complex, multi-ring systems similar to the compound can be synthesized and manipulated (Marchionni & Vogel, 2001).

Synthesis and Stereochemistry of the Four Himachalene‐Type Sesquiterpenes

Muto, Bando, and Mori (2004) in the "European Journal of Organic Chemistry" investigated the synthesis and stereochemistry of himachalene-type sesquiterpenes. Their work demonstrates the complexity involved in the synthesis and structural determination of compounds with multiple stereocenters, similar to the compound (Muto, Bando, & Mori, 2004).

Chiral Macrocyclic N2P2 Ligands and Iron(II)

Bigler, Otth, and Mezzetti (2014) in "Organometallics" explored the preparation of chiral macrocyclic ligands. This research is relevant for understanding how complex, multi-ring structures can interact with metal ions, a concept that could be applicable to the compound (Bigler, Otth, & Mezzetti, 2014).

The First Examples of Nonenzymic, Biomimetic Polyene Pentacyclizations

Fish and Johnson (1994) in the "Journal of Organic Chemistry" reported on the biomimetic, polyene pentacyclizations. Their study contributes to the understanding of complex cyclization reactions, which could be related to the synthesis or transformation of the compound (Fish & Johnson, 1994).